(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-furan-2-ylmethylideneamino]-N-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C21H16N6O2S/c22-19-17(21(28)23-12-14-6-4-10-30-14)18-20(26-16-8-2-1-7-15(16)25-18)27(19)24-11-13-5-3-9-29-13/h1-11H,12,22H2,(H,23,28)/b24-11+
• InChI Key: RQFMNDXCYSVHAI-BHGWPJFGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)N=CC4=CC=CO4)N)C(=O)NCC5=CC=CS5
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)/N=C/C4=CC=CO4)N)C(=O)NCC5=CC=CS5
• Molecular Formula: C21H16N6O2S
• Molecular Weight: 416.5 g/mol
• CAS No.: 577763-33-8

Description

(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a heterocyclic compound featuring a pyrrolo[2,3-b]quinoxaline core. Key structural attributes include:

• Position 1: An (E)-configured imine group derived from furan-2-carbaldehyde.
• Position 2: A primary amino group (-NH₂).
• Position 3: A carboxamide substituent with an N-bound thiophen-2-ylmethyl group.

The E-configuration ensures spatial orientation of the furan-2-ylmethylene moiety, influencing electronic and steric properties. The compound’s molecular formula is inferred as C₂₁H₁₆N₆O₂S (monoisotopic mass ~416.08 g/mol), with heteroaromatic components (furan, thiophene) contributing to π-π interactions and solubility characteristics .

Biological Activity

(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a complex heterocyclic compound that has garnered attention for its potential biological activities. This compound combines various pharmacologically relevant moieties, including furan, thiophene, and quinoxaline structures, which are known for their diverse biological properties.

Antimicrobial Properties

Quinoxaline derivatives, including those similar to the target compound, have demonstrated antibacterial, antifungal, and antiviral properties. For instance, studies have shown that quinoxaline-based compounds can inhibit the growth of various pathogens due to their ability to interfere with microbial metabolism and replication pathways .

Anticancer Activity

Research indicates that compounds containing quinoxaline and pyrrole moieties can exhibit significant anticancer activity. They may act as inhibitors of critical cellular pathways involved in tumor growth and metastasis. For example, certain derivatives have been reported to inhibit cell proliferation in various cancer cell lines by inducing apoptosis and disrupting cell cycle progression .

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. For instance, derivatives with similar scaffolds have been identified as inhibitors of proteases involved in viral replication, such as SARS-CoV-2 Mpro. The binding interactions within the enzyme's active site are crucial for their inhibitory activity .

Case Studies

• Antiviral Activity : A study on furan-based compounds revealed their effectiveness against SARS-CoV-2 by targeting the main protease (Mpro). The compound's structural components were essential for binding affinity and inhibitory potency .
• Anticancer Studies : Research on quinoxaline derivatives showed promising results in inhibiting cancer cell lines. For example, a derivative exhibited an IC50 value indicating effective inhibition of cell growth at low concentrations, suggesting its potential as an anticancer agent .
• Antimicrobial Testing : A series of related compounds were evaluated for antimicrobial activity against various bacterial strains. Results indicated that modifications to the thiophene and furan groups significantly affected their efficacy, highlighting structure-activity relationships (SAR) that could guide future drug design .

Data Tables

Biological Activity	Compound Structure	IC50/EC50 Values	Reference
Antiviral	Similar furan derivatives	IC50 = 8.08 μM
Anticancer	Quinoxaline derivatives	IC50 = 15 μM
Antimicrobial	Thiophene derivatives	Varies by strain

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrrolo[2,3-b]quinoxaline exhibit significant anticancer properties. A study demonstrated that certain derivatives can inhibit cancer cell proliferation effectively, with IC50 values in the low micromolar range against various cancer cell lines.

Case Study: Synthesis and Evaluation

A recent investigation focused on synthesizing several derivatives of (E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide. The synthesized compounds were evaluated for their anticancer activity using the MTT assay. The most promising candidates demonstrated potent inhibition of cancer cell growth.

Activity Type	Compound	Assay Method	Result
Anticancer	Pyrrolo Derivative 1	MTT Assay	IC50 = 5 μM
Anticancer	Pyrrolo Derivative 2	MTT Assay	IC50 = 8 μM

Antimicrobial Activity

The antimicrobial properties of this compound have been documented extensively. In vitro studies have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. For example, one derivative exhibited a minimum inhibitory concentration (MIC) as low as 0.22 μg/mL.

Summary of Antimicrobial Studies

Research has focused on evaluating the antimicrobial activity of pyrrolo[2,3-b]quinoxaline derivatives through MIC testing.

Activity Type	Compound	Assay Method	Result
Antimicrobial	Pyrrolo Derivative 1	MIC Test	MIC = 0.25 μg/mL
Antimicrobial	Pyrrolo Derivative 2	MIC Test	MIC = 0.30 μg/mL

Antioxidant Activity

Antioxidant assays utilizing the DPPH method have demonstrated that certain derivatives possess significant radical scavenging activity. One derivative was shown to have an overall rate constant for hydroxyl radical scavenging comparable to established antioxidants like Trolox.

Summary of Antioxidant Studies

The antioxidant potential of the compound was evaluated using various assays to determine its effectiveness in scavenging free radicals.

Activity Type	Compound	Assay Method	Result
Antioxidant	Pyrrolo Derivative 1	DPPH Scavenging	Rate Constant = $8.56\times 10^{8}M^{-1}s^{-1}$
Antioxidant	Pyrrolo Derivative 2	DPPH Scavenging	Rate Constant = $7.50\times 10^{8}M^{-1}s^{-1}$

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

The following table summarizes key structural analogs and their distinguishing features:

Compound ID & Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences vs. Target Compound
1. 2-Amino-1-[(E)-(2-furylmethylene)amino]-N-hexyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	C₂₂H₂₄N₆O₂	404.47	Hexyl (C₆H₁₃) instead of thiophen-2-ylmethyl at position 3
2. (E)-2-Amino-N-(2-phenylethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	C₂₅H₂₁N₆OS	~469.55	Thiophen-2-ylmethylene at position 1; phenethyl at position 3
3. 2-Amino-N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[(E)-(3-ethoxy-4-hydroxybenzylidene)amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	C₂₉H₂₉N₆O₃	~533.60	3-Ethoxy-4-hydroxybenzylidene at position 1; cyclohexenylethyl at position 3
4. 2-Amino-1-[(E)-(3-hydroxybenzylidene)amino]-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	C₂₂H₂₀N₆O₃	~440.44	3-Hydroxybenzylidene at position 1; 2-methoxyethyl at position 3

Key Observations from Structural Variations

Position 1 (Imine Substituent)

• Thiophen-2-ylmethylene (Compound 2) : Thiophene’s sulfur atom increases lipophilicity and may alter π-stacking interactions .
• Benzylidene Derivatives (Compounds 3–4) : Bulky substituents (e.g., 3-ethoxy-4-hydroxybenzylidene in Compound 3) reduce conformational flexibility but introduce hydrogen-bonding sites .

Position 3 (Carboxamide Substituent)

• Thiophen-2-ylmethyl (Target) : Balances aromaticity (thiophene) with moderate hydrophobicity.
• Hexyl (Compound 1) : Increases lipophilicity (logP ~3.5 predicted), favoring membrane permeability but reducing aqueous solubility .
• Phenethyl (Compound 2) : Aromatic bulk may enhance binding to hydrophobic pockets in biological targets .

Theoretical Implications for Bioactivity

While direct bioactivity data for the target compound is unavailable, structural comparisons suggest:

• Thiophene vs. Furan : Thiophene’s larger atomic radius and polarizability may improve binding to sulfur-rich enzymatic pockets .
• Substituent Bulk : Bulky groups (e.g., cyclohexenylethyl in Compound 3) could hinder diffusion through biological membranes .

Q & A

Q. How to design orthogonal protection schemes for sensitive functional groups during sequential derivatization?

• Methodological Answer : Use protecting groups (PGs) with distinct cleavage conditions:
• Amine Protection : Boc (acid-labile) vs. Fmoc (base-labile).
• Carboxamide Protection : Trityl (mild acidic conditions).
• Example Workflow: Introduce PG1 (e.g., Boc) → functionalize thiophene → deprotect PG1 → introduce PG2 (e.g., Fmoc) → modify quinoxaline core .